Cas no 1491114-86-3 (1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid)

1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid structure
1491114-86-3 structure
Product Name:1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
CAS No:1491114-86-3
MF:C14H16N2O2
MW:244.289043426514
CID:5601689
PubChem ID:82361801
Update Time:2023-08-23

1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
    • 1491114-86-3
    • EN300-1628555
    • Inchi: 1S/C14H16N2O2/c1-3-4-12-9-13(14(17)18)15-16(12)11-7-5-10(2)6-8-11/h5-9H,3-4H2,1-2H3,(H,17,18)
    • InChI Key: JQYXVGNVTYDHOM-UHFFFAOYSA-N
    • SMILES: OC(C1C=C(CCC)N(C2C=CC(C)=CC=2)N=1)=O

Computed Properties

  • Exact Mass: 244.121177757g/mol
  • Monoisotopic Mass: 244.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 55.1Ų

1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1628555-0.05g
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
0.05g
$707.0 2023-06-04
Enamine
EN300-1628555-0.1g
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
0.1g
$741.0 2023-06-04
Enamine
EN300-1628555-0.25g
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
0.25g
$774.0 2023-06-04
Enamine
EN300-1628555-0.5g
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
0.5g
$809.0 2023-06-04
Enamine
EN300-1628555-1.0g
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
1g
$842.0 2023-06-04
Enamine
EN300-1628555-2.5g
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
2.5g
$1650.0 2023-06-04
Enamine
EN300-1628555-5.0g
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
5g
$2443.0 2023-06-04
Enamine
EN300-1628555-10.0g
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
10g
$3622.0 2023-06-04
Enamine
EN300-1628555-50mg
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
50mg
$707.0 2023-09-22
Enamine
EN300-1628555-100mg
1-(4-methylphenyl)-5-propyl-1H-pyrazole-3-carboxylic acid
1491114-86-3
100mg
$741.0 2023-09-22
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